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Compound of Interest

Compound Name: Bretazenil

Cat. No.: B1667780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Bretazenil stock solutions in Dimethyl Sulfoxide (DMSO) for use in in vitro assays. Adherence

to these guidelines is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results.

Introduction
Bretazenil (Ro 16-6028) is a high-potency imidazopyrrolobenzodiazepine that acts as a partial

agonist at the benzodiazepine site of the γ-aminobutyric acid type A (GABA\u2090) receptor.[1]

[2] It exhibits a broad spectrum of action, binding to GABA\u2090 receptors containing α1, α2,

α3, α4, α5, and α6 subunits.[2] Its partial agonism is believed to contribute to a reduced

adverse effect profile compared to full agonists.[2] In in vitro studies, Bretazenil is a valuable

tool for investigating the modulation of GABAergic neurotransmission. Accurate preparation of

stock solutions is the first critical step for obtaining meaningful data.

Physicochemical and Solubility Data
Proper stock solution preparation begins with an understanding of the compound's properties.

The following table summarizes key quantitative data for Bretazenil.
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Property Value Source(s)

Molecular Weight 418.28 g/mol

Formula C₁₉H₂₀BrN₃O₃

Appearance White to off-white solid

Solubility in DMSO 24-50 mg/mL; up to 100 mM

EC₅₀ (α1β1γ2 receptors) 10 nM

IC₅₀ 6.1 nM

Note on DMSO: The hygroscopic nature of DMSO can significantly impact the solubility of

Bretazenil. It is highly recommended to use a fresh, unopened bottle of anhydrous, high-purity

DMSO for preparing stock solutions.

Experimental Protocols
Materials and Equipment

Bretazenil powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Bretazenil Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM Bretazenil stock solution in DMSO.
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Pre-weighing Preparation: Before handling Bretazenil, ensure you are wearing appropriate

PPE. Handle the compound in a well-ventilated area or a chemical fume hood.

Weighing Bretazenil: Accurately weigh out 4.18 mg of Bretazenil powder using a calibrated

analytical balance and place it into a sterile polypropylene microcentrifuge tube.

Calculation: Molarity (M) = moles of solute / Liters of solution

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Mass (mg) = 10 mmol/L x 418.28 g/mol x 0.001 L x 1000 mg/g = 4.18 mg

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Bretazenil powder.

Dissolution: Tightly cap the tube and vortex thoroughly for at least 2 minutes to dissolve the

compound. If the compound does not fully dissolve, brief sonication or gentle warming (e.g.,

to 37°C) can be applied to aid dissolution. Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber or opaque

polypropylene tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Short-term Storage: Aliquots of the Bretazenil stock solution can be stored at -20°C for up to

one month.

Long-term Storage: For storage longer than one month, it is recommended to store the

aliquots at -80°C, where they are stable for up to six months.

Aqueous Solutions: It is not recommended to store aqueous dilutions of Bretazenil for more

than one day. Prepare fresh dilutions from the DMSO stock for each experiment.
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Visualization of Experimental Workflow and
Mechanism
The following diagrams illustrate the key processes involved in preparing and using Bretazenil
stock solutions, as well as its mechanism of action.
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Workflow for Bretazenil Stock Solution Preparation

Preparation

Storage

Application

1. Weigh 4.18 mg Bretazenil

2. Add 1 mL Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw a Single Aliquot

7. Prepare Working Dilutions

8. Use in In Vitro Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using Bretazenil stock solutions.
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Bretazenil's Mechanism of Action at the GABA-A Receptor
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Caption: Bretazenil as a partial agonist at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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